Cas no 122265-84-3 (1,2-Difluoro-3-(heptyloxy)benzene)

1,2-Difluoro-3-(heptyloxy)benzene structure

122265-84-3 structure

Product Name:1,2-Difluoro-3-(heptyloxy)benzene

CAS No:122265-84-3

MF:C₁₃H₁₈F₂O

MW:228.278231143951

CID:91534

PubChem ID:21477947

Update Time:2025-04-18

1,2-Difluoro-3-(heptyloxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Difluoro-3-(heptyloxy)benzene
- 1-HEPTYLOXY-2,3-DIFLUOROBENZENE
- 1,2-difluoro-3-n-heptyloxybenzene
- 2,3-Difluoro-1-n-heptoxybenzene
- 2,3-difluoro-4-(heptyloxy)benzene
- AG-D-48326
- AK119677
- CTK4B3040
- KB-216318
- SureCN8746453
- Benzene, 1,2-difluoro-3-(heptyloxy)-
- A2571
- 122265-84-3
- DTXSID30614412
- DTLNCGIPFFKTFC-UHFFFAOYSA-N
- SCHEMBL8746453
- AKOS015891218
- 1,2-difluoro-3-heptoxybenzene
- MDL： MFCD12913617
- Inchi： 1S/C13H18F2O/c1-2-3-4-5-6-10-16-12-9-7-8-11(14)13(12)15/h7-9H,2-6,10H2,1H3
- InChI Key： DTLNCGIPFFKTFC-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1OCCCCCCC)F

Computed Properties

Exact Mass: 228.13264
Monoisotopic Mass: 228.133
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2A^2
XLogP3: 5

Experimental Properties

Density: 1.033
Boiling Point: 268.4°C at 760 mmHg
Flash Point: 123.4°C
Refractive Index: 1.461
PSA: 9.23
LogP: 4.31400

1,2-Difluoro-3-(heptyloxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D078965-250mg	1,2-Difluoro-3-(heptyloxy)benzene	122265-84-3		250mg	$ 190.00	2022-06-06
TRC	D078965-500mg	1,2-Difluoro-3-(heptyloxy)benzene	122265-84-3		500mg	$ 305.00	2022-06-06
Alichem	A019089134-5g	1,2-Difluoro-3-(heptyloxy)benzene	122265-84-3	95%	5g	$400.00	2023-09-03
Ambeed	A315408-10g	1,2-Difluoro-3-(heptyloxy)benzene	122265-84-3	95+%	10g	$463.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1762425-10g	1,2-Difluoro-3-(heptyloxy)benzene	122265-84-3	98%	10g	￥4213.00	2024-08-09
Crysdot LLC	CD12171094-10g	1,2-Difluoro-3-(heptyloxy)benzene	122265-84-3	95+%	10g	$458	2024-07-23

1,2-Difluoro-3-(heptyloxy)benzene Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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